Cas no 1246661-36-8 (2-Fluoro-4,5-dimethoxy-4'-methyl-1,1'-biphenyl)

• Product Name: 2-Fluoro-4,5-dimethoxy-4'-methyl-1,1'-biphenyl
• CAS No: 1246661-36-8
• MF: C₁₅H₁₅FO₂
• MW: 246.28
• CID: 5075765
• Update Time: 2026-03-01

2-Fluoro-4,5-dimethoxy-4'-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4,5-dimethoxy-4'-methyl-1,1'-biphenyl

• Inchi： 1S/C15H15FO2/c1-10-4-6-11(7-5-10)12-8-14(17-2)15(18-3)9-13(12)16/h4-9H,1-3H3
• InChI Key： WAANOYJPXXSTSV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC(OC)=C(OC)C=C1F

Additional information on 2-Fluoro-4,5-dimethoxy-4'-methyl-1,1'-biphenyl

2-Fluoro-4,5-Dimethoxy-4'-Methyl-1,1'-Biphenyl: A Comprehensive Overview

The compound 2-Fluoro-4,5-Dimethoxy-4'-Methyl-1,1'-Biphenyl, identified by the CAS number 1246661-36-8, is a complex organic molecule with significant applications in various fields. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

The structure of 2-Fluoro-4,5-Dimethoxy-4'-Methyl-1,1'-Biphenyl consists of two phenyl rings connected by a single bond (biphenyl system). The substituents on the rings include a fluoro group at position 2, methoxy groups at positions 4 and 5 on one ring, and a methyl group at position 4' on the other ring. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery. For instance, the presence of electron-donating groups like methoxy and methyl can enhance the molecule's ability to interact with biological targets. Additionally, the fluoro group introduces a degree of electron-withdrawing character, which can modulate the overall electronic properties of the molecule. These features make 2-Fluoro-4,5-Dimethoxy-4'-Methyl-1,1'-Biphenyl a promising candidate for use in medicinal chemistry.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One common approach involves Suzuki-Miyaura coupling reactions, which allow for precise control over the substitution pattern on the biphenyl system. The use of palladium catalysts has significantly improved the yield and purity of this compound. Furthermore, advancements in asymmetric synthesis techniques have enabled the preparation of enantiomerically pure versions of this compound, which are valuable for studying stereochemical effects in biological systems.

The physical properties of CAS 1246661-36-8 are also worth noting. It has a melting point of approximately 90°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various chemical reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has explored the application of this compound in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has shown potential as a herbicide or plant growth regulator. Additionally, studies have demonstrated its effectiveness as an intermediate in the synthesis of more complex molecules with bioactive properties.

In conclusion, 2-Fluoro-4,5-Dimethoxy-4'-Methyl-1,1'-Biphenyl is a versatile compound with a wide range of applications across different industries. Its unique structure and chemical properties make it an attractive target for further research and development. As synthetic methods continue to improve and new applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.